Cas no 923-09-1 (Potassium 3-amino-3-carboxypropanoate)

• Product name: Potassium 3-amino-3-carboxypropanoate
• CAS No: 923-09-1
• MF: C₄H₇KNO₄
• MW: 172.20098233223
• CID: 40233
• PubChem ID: 23676146

Potassium 3-amino-3-carboxypropanoate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-amino-3-carboxypropanoate
• DL-Aspartic acid, potassium salt
• Potassium hydrogen DL-aspartate
• DL-Aspartic acid potassium salt hemihydrate
• Potassium DL-Aspartate
• POTASSIUM DL-ASPARTATE DAB10
• Asparticacid, monopotassium salt (9CI)
• Aspartic acid, monopotassium salt, DL- (8CI)
• DL-Aspartic acid, monopotassium salt
• Monopotassium DL-aspartate
• DL-Aspartic acid, monopotassium salt (ZCI)
• DL
• Aspartic acid, monopotassium salt (9CI)
• BCP33352
• kaliumhydrogenaspartat
• UNII-5UW00M8KR0
• J-002598
• 923-09-1
• EINECS 213-088-2
• 5UW00M8KR0
• Q27262901
• potassium;3-amino-4-hydroxy-4-oxobutanoate
• TXXVQZSTAVIHFD-UHFFFAOYSA-M
• DTXSID401021780

• MDL： MFCD07809337
• Inchi： 1S/C4H7NO4.K/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H,6,7)(H,8,9);
• InChI Key： YTDJTZGUTCBZCT-UHFFFAOYSA-N
• SMILES： [K].O=C(CC(C(O)=O)N)O

Computed Properties

• Exact Mass: 189.00400
• Monoisotopic Mass: 170.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Color/Form: 白色结晶粉末或晶体
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 112.68000
• LogP: -1.82570

Potassium 3-amino-3-carboxypropanoate Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3

Potassium 3-amino-3-carboxypropanoate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Potassium 3-amino-3-carboxypropanoate

Comprehensive Overview of Potassium 3-amino-3-carboxypropanoate (CAS No. 923-09-1): Properties, Applications, and Industry Insights

Potassium 3-amino-3-carboxypropanoate (CAS No. 923-09-1), also known as potassium β-aminoisobutyrate, is a specialized organic compound with significant relevance in biochemical and industrial applications. This white crystalline powder is a potassium salt derivative of 3-amino-3-carboxypropanoic acid, featuring a unique molecular structure that combines an amino group and a carboxylate moiety. Its chemical formula, C₄H₆KNO₄, highlights its role as an intermediate in metabolic pathways and synthetic processes.

The compound's dual functional groups (amino and carboxylate) make it a versatile building block in pharmaceutical synthesis, particularly for peptide modifications and nutraceutical formulations. Recent studies underscore its potential in sports nutrition, where it may influence muscle recovery and energy metabolism—topics trending in health-focused searches. Researchers are investigating its role in mitochondrial function, aligning with growing public interest in cellular health and anti-aging solutions.

In industrial contexts, Potassium 3-amino-3-carboxypropanoate serves as a chelating agent in cosmetic formulations, enhancing stability in skincare products—a sector experiencing 12% annual growth according to market analyses. Its pH-buffering capacity makes it valuable in biodegradable detergents, addressing the surge in eco-conscious consumer demand. The compound's water solubility (>50 g/100 mL at 20°C) and thermal stability (decomposition >150°C) facilitate diverse manufacturing processes.

Analytical characterization of CAS No. 923-09-1 reveals distinctive spectral fingerprints: IR absorption at 1580 cm^-1 (COO^- stretch) and 3300 cm^-1 (NH₂ stretch), with NMR peaks at δ 2.5 (CH₂) and δ 3.8 (CH) in D₂O. These properties enable precise quality control in GMP-certified production, a critical concern for buyers verifying supplier reliability through search queries like "pharma-grade potassium aminocarboxylate suppliers."

Emerging applications include its use in plant growth enhancers, where its nitrogen-rich structure supports sustainable agriculture—a hot topic generating 40,000+ monthly searches on agricultural forums. Unlike conventional fertilizers, this compound minimizes soil acidification risks due to its potassium content, making it attractive for organic farming initiatives. Biotechnology firms are patenting methods to produce it via fermentation processes, responding to demands for bio-based chemicals.

From a regulatory perspective, Potassium 3-amino-3-carboxypropanoate complies with FDA GRAS (Generally Recognized As Safe) guidelines for specific applications, and its ECHA registration confirms EU market accessibility. Safety data sheets indicate low toxicity (LD₅₀ >2000 mg/kg oral rat), though proper industrial hygiene measures are recommended during handling—information frequently sought in workplace safety searches.

The global market for such fine chemicals is projected to reach $210 billion by 2027, with 923-09-1 occupying a niche in high-value intermediates. Supply chain analysts note increasing procurement queries for "batch-certified potassium aminocarboxylate" from contract manufacturing hubs in Asia and Europe. Advanced packaging solutions (nitrogen-flushed bags) are becoming standard to preserve the compound's hygroscopic properties during transit.

Innovation trends include molecular modification to create derivatives with enhanced bioavailability—a research direction generating academic interest. Recent PubMed-indexed studies explore its synergistic effects with branched-chain amino acids (BCAAs), tapping into the $5 billion sports supplement industry. Formulators are testing its compatibility with vegan protein matrices, aligning with plant-based diet trends.

Quality specifications typically require ��98% purity (HPLC), with strict limits on heavy metal contaminants (<10 ppm)—parameters crucial for GMP compliance documentation. Analytical certificates often include residual solvent profiles and microbiological testing data, addressing concerns from quality assurance professionals researching material qualifications.

Environmental assessments show favorable biodegradation characteristics (80% degradation in 28 days per OECD 301B), supporting its use in green chemistry initiatives. Lifecycle analyses compare favorably against traditional petrochemical-derived alternatives, a factor driving adoption in ESG-conscious corporations. Wastewater treatment plants report low BOD impact from process effluents containing this compound.